Cas no 101651-85-8 (1H-Indol-5-ol,3-(2,3-diaminopropyl)-, hydrochloride (1:2))

• Product Name: 1H-Indol-5-ol,3-(2,3-diaminopropyl)-, hydrochloride (1:2)
• CAS No: 101651-85-8
• MF: C₁₁H₁₇Cl₂N₃O
• MW: 278.178180456162
• CID: 197584
• PubChem ID: 58655
• Update Time: 2025-04-19

1H-Indol-5-ol,3-(2,3-diaminopropyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-5-ol,3-(2,3-diaminopropyl)-, hydrochloride (1:2)
• [1-azaniumyl-3-(5-hydroxy-1H-indol-3-yl)propan-2-yl]azanium,dichloride
• 101651-85-8
• INDOL-5-OL, 3-(2,3-DIAMINOPROPYL)-, DIHYDROCHLORIDE
• 3-(2,3-Diaminopropyl)indol-5-ol dihydrochloride
• L-alpha-Aminomethyl-5-hydroxytryptamine dihydrochloride

• Inchi： 1S/C11H15N3O.2ClH/c12-5-8(13)3-7-6-14-11-2-1-9(15)4-10(7)11;;/h1-2,4,6,8,14-15H,3,5,12-13H2;2*1H
• InChI Key： BXNWABUECHMRPZ-UHFFFAOYSA-N
• SMILES： [Cl-].[Cl-].OC1C=CC2=C(C=1)C(=CN2)CC(C[NH3+])[NH3+]

Computed Properties

• Exact Mass: 259.942
• Monoisotopic Mass: 277.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.3A^2

Experimental Properties

• Boiling Point: 490.6°Cat760mmHg
• Flash Point: 250.5°C
• PSA: 77.39
• LogP: 3.70660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Serotonins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives Serotonins